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Compound of Interest

Compound Name: Pyridine-2,6-d2

Cat. No.: B101791

In-Depth Technical Guide to Pyridine-2,6-d2

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Pyridine-2,6-d2, a deuterated
isotopologue of pyridine. It details its fundamental chemical properties, including its Chemical
Abstracts Service (CAS) number and molecular formula. This document serves as a resource
for researchers in various fields, offering insights into the applications of Pyridine-2,6-d2 in
nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and in the study of
kinetic isotope effects. While a specific, detailed synthesis protocol for Pyridine-2,6-d2 is not
readily available in public literature, this guide outlines the general principles and common
methodologies for the deuteration of pyridine derivatives.

Chemical Identity and Properties

Pyridine-2,6-d2 is a stable, non-radioactive isotopically labeled version of pyridine where the
hydrogen atoms at the 2 and 6 positions of the pyridine ring are replaced with deuterium.
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Property Value Reference
CAS Number 17265-96-2

Molecular Formula C5H3D2N

Molecular Weight 81.11 g/mol [1]

Not specified, likely a colorless
Appearance -
liquid

Synthesis Methodologies

A detailed, step-by-step experimental protocol for the synthesis of Pyridine-2,6-d2 is not
prominently published. However, the introduction of deuterium into pyridine rings can be
achieved through several established methods. The most common approach is through
hydrogen-deuterium (H/D) exchange reactions.

General Experimental Protocol for H/D Exchange:

The synthesis of specifically labeled pyridine derivatives often relies on the use of deuterated
reagents to introduce deuterium at precise locations within the molecule. For pyridine and its
derivatives, the acidity of the C-H bonds is a key factor, with the positions alpha to the nitrogen
atom (C2 and C6) being the most susceptible to exchange under certain conditions due to the
electron-withdrawing nature of the nitrogen.[1]

A general procedure involves the following conceptual steps:

o Activation: The pyridine ring is often activated to facilitate the H/D exchange. This can be
achieved through the formation of an N-oxide or by using a suitable catalyst.

o Deuterium Source: A deuterium source, such as deuterium oxide (D20), deuterated solvents
(e.g., DMSO-ds), or deuterated acids, is introduced.[1]

¢ Reaction Conditions: The reaction is typically carried out under controlled temperature and
pressure, often with the use of a base or a metal catalyst to promote the exchange.
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 Purification: After the reaction, the product is purified to remove any remaining starting
material, non-deuterated pyridine, and other byproducts. This is commonly achieved through
distillation or chromatography.

e Analysis: The final product is analyzed to confirm the identity, purity, and the degree of
deuteration. This is typically done using NMR spectroscopy and mass spectrometry.[1]

Logical Flow for a General Pyridine Deuteration Workflow

Caption: A generalized workflow for the synthesis of deuterated pyridine.

Applications in Research and Development

The unique properties of deuterium make Pyridine-2,6-d2 a valuable tool in various scientific
disciplines.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In *H NMR spectroscopy, the substitution of protons with deuterium at the 2 and 6 positions
results in the disappearance or significant reduction of the corresponding signals. This selective
labeling simplifies complex spectra and can be instrumental in assigning signals in more
complex pyridine-containing molecules. The absence of these signals also confirms the
successful and specific incorporation of deuterium.[1] Furthermore, deuterium labeling can lead
to longer relaxation times for the remaining protons, which can be utilized in advanced NMR
experiments to enhance signal intensity.

Mass Spectrometry (MS)

Pyridine-2,6-d2 is an excellent internal standard for quantitative mass spectrometry assays.[1]
Since it has nearly identical chemical and physical properties to its non-deuterated counterpart,
it co-elutes during chromatographic separation and exhibits similar ionization efficiency.
However, its increased mass allows it to be distinguished from the analyte of interest. This
enables accurate quantification by correcting for variations in sample preparation and
instrument response.

Workflow for Quantitative Analysis using a Deuterated Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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